Cas no 581806-34-0 (1,2,4-Triazine, 3,3'-[4,4'-bipyridine]-2,2'-diylbis[5,6-diphenyl-)

• Product Name: 1,2,4-Triazine, 3,3'-[4,4'-bipyridine]-2,2'-diylbis[5,6-diphenyl-
• CAS No: 581806-34-0
• MF: C₄₀H₂₆N₈
• MW: 618.68804693222
• CID: 342882
• PubChem ID: 71443749
• Update Time: 2025-04-19

1,2,4-Triazine, 3,3'-[4,4'-bipyridine]-2,2'-diylbis[5,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 3,3'-[4,4'-bipyridine]-2,2'-diylbis[5,6-diphenyl-
• 3-[4-[2-(5,6-diphenyl-1,2,4-triazin-3-yl)pyridin-4-yl]pyridin-2-yl]-5,6-diphenyl-1,2,4-triazine
• DTXSID00852561
• 2,2'-Bis(5,6-diphenyl-1,2,4-triazin-3-yl)-4,4'-bipyridine
• 581806-34-0

• Inchi： 1S/C40H26N8/c1-5-13-27(14-6-1)35-37(29-17-9-3-10-18-29)45-47-39(43-35)33-25-31(21-23-41-33)32-22-24-42-34(26-32)40-44-36(28-15-7-2-8-16-28)38(46-48-40)30-19-11-4-12-20-30/h1-26H
• InChI Key： LORDGSYJXNLLTA-UHFFFAOYSA-N
• SMILES： N1C(C2C=C(C=CN=2)C2C=CN=C(C3=NN=C(C4C=CC=CC=4)C(C4C=CC=CC=4)=N3)C=2)=NN=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 618.22838
• Monoisotopic Mass: 618.22804286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.12